Cas no 1214333-26-2 (5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine)
5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(pyridin-4-yl)pyridin-3-amine
- 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine
-
- Inchi: 1S/C10H8FN3/c11-8-5-9(12)10(14-6-8)7-1-3-13-4-2-7/h1-6H,12H2
- InChI Key: RWPMWIQRGAYLBP-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C(=C1)N)C1C=CN=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 182
- XLogP3: 0.9
- Topological Polar Surface Area: 51.8
5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025641-250mg |
5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine |
1214333-26-2 | 97% | 250mg |
$693.60 | 2023-09-04 | |
| Alichem | A023025641-500mg |
5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine |
1214333-26-2 | 97% | 500mg |
$1058.40 | 2023-09-04 | |
| Alichem | A023025641-1g |
5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine |
1214333-26-2 | 97% | 1g |
$1780.80 | 2023-09-04 |
5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine
Recent Advances in the Study of 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine (CAS: 1214333-26-2): A Promising Compound in Chemical Biology and Drug Discovery
The compound 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine (CAS: 1214333-26-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, which are crucial for targeting various diseases, including cancer and inflammatory disorders.
One of the most notable aspects of 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve higher efficiency and scalability, making it a viable candidate for large-scale production.
In terms of biological activity, 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine has demonstrated promising results in preclinical studies. It has been identified as a potent inhibitor of specific protein kinases, which play a critical role in cell signaling pathways associated with disease progression. For instance, recent in vitro studies have shown that this compound exhibits selective inhibition against certain cancer cell lines, with minimal cytotoxicity to normal cells. These findings suggest its potential as a targeted therapeutic agent with reduced side effects.
Furthermore, the pharmacokinetic properties of 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine have been a focal point of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its behavior in biological systems. Preliminary data indicate favorable oral bioavailability and metabolic stability, which are essential for its development as an oral drug. However, further in vivo studies are required to validate these findings and assess its safety and efficacy in animal models.
Another exciting development is the exploration of 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine in combination therapies. Researchers are investigating its synergistic effects with existing chemotherapeutic agents to enhance treatment outcomes. Early results suggest that this compound may overcome drug resistance mechanisms, a common challenge in cancer therapy. This multi-faceted approach could pave the way for more effective and personalized treatment regimens.
In conclusion, 5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine (CAS: 1214333-26-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, coupled with its potent biological activity and favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on advancing its preclinical development, optimizing its therapeutic potential, and exploring its applications in combination therapies. As the scientific community continues to uncover its full potential, this compound may soon transition from the laboratory to clinical trials, offering new hope for patients with challenging medical conditions.
1214333-26-2 (5-Fluoro-2-(pyridin-4-yl)pyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)